Cas no 74827-88-6 (Acetamide,N-(2,6-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-)

• Product Name: Acetamide,N-(2,6-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• CAS No: 74827-88-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 565356
• PubChem ID: 156311
• Update Time: 2025-04-19

Acetamide,N-(2,6-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,6-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• N-(2,6-dimethyl-4-oxo-1-cyclohexa-2,5-dienylidene)acetamide
• N-(2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)acetamide
• DTXSID30225800
• Acetamide, N-(2,6-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• 74827-88-6
• AKOS006274119
• N-ACETYL-2,6-DIMETHYL-P-BENZOQUINONEIMINE
• Acetyl-2,6-dimethyl-4-benzoquinone imine
• N-acetyl-2,6-dimethyl-1,4-benzoquinone monoimine

• Inchi： 1S/C10H11NO2/c1-6-4-9(13)5-7(2)10(6)11-8(3)12/h4-5H,1-3H3
• InChI Key： PVNGHNQFCJYGGG-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)/C(/C(C)=C1)=N/C(C)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų